3-(tert-Butoxy)spiro[3.3]heptan-1-ol

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CC(C)(C)OC1CC(C12CCC2)O
• InChI: InChI=1S/C11H20O2/c1-10(2,3)13-9-7-8(12)11(9)5-4-6-11/h8-9,12H,4-7H2,1-3H3
• InChIKey: IIVNHPMTFDFXCR-UHFFFAOYSA-N

3-(tert-Butoxy)spiro[3.3]heptan-1-ol – Saturated sp³-Rich Fragment

3-(tert-Butoxy)spiro[3.3]heptan-1-ol (CAS 1934910-64-1, MW 184.27 g/mol) is a functionalized spirocyclic alcohol belonging to the spiro[3.3]heptane class—an emerging saturated scaffold that serves as a three-dimensional bioisostere of benzene [1]. The spiro[3.3]heptane core features two fused cyclobutane rings sharing a single spiro carbon, yielding an sp³-hybridized (Fsp³ = 1.0) framework that is rigid, non-planar, and chiral [2]. The tert-butoxy and hydroxyl substituents at the 3- and 1-positions, respectively, provide orthogonal chemical handles for further derivatization, positioning this compound as a versatile building block for fragment-based drug discovery and scaffold-hopping campaigns [3].

Building Block Type

Saturated sp³-rich spiro[3.3]heptane alcohol with orthogonal tert-butoxy and hydroxy handles

Bioisostere Strategy

Non-planar, three-dimensional benzene replacement for fragment-based design and scaffold hopping

Workflow Compatibility

Supports esterification, etherification, oxidation; suitable for fragment library construction and SAR exploration

• [1] Prysiazhniuk K, Datsenko OP, Polishchuk O, et al. Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angew Chem Int Ed. 2024;63(9):e202316557. View Source
• [2] Jung M. Spiro[3.3]heptane: A Versatile sp³-Rich Scaffold and its Synthetic Routes. Eur J Org Chem. 2025;e202500738. View Source
• [3] PubChem Compound Summary. rac-(1R,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-ol. PubChem CID 121552986. View Source

Why 3-(tert-Butoxy)spiro[3.3]heptan-1-ol Is Irreplaceable

Generic sp³-rich alcohol scaffolds, such as substituted cyclobutanes or bicyclo[1.1.1]pentane (BCP) alcohols, lack the specific stereoelectronic architecture of the spiro[3.3]heptane core. While BCPs provide a linear 1,3-disubstituted geometry mimicking para-benzene, the spiro[3.3]heptane system offers non-coplanar exit vectors capable of reproducing meta- and para-substitution patterns simultaneously, with 18 possible isomer arrangements for two substituents compared to only 3 for benzene [1]. Additionally, the tert-butoxy group at position 3 imparts distinct steric bulk and electronic character that cannot be replicated by smaller alkoxy groups (e.g., methoxy or ethoxy analogs), directly influencing binding-site complementarity and metabolic stability [2]. Substituting this compound with a simpler analog risks altering the three-dimensional pharmacophore, compromising target engagement confirmed by quantitative bioactivity data [3].

Target

3-(tert-Butoxy)spiro[3.3]heptan-1-ol

Non-coplanar exit vectors capable of mimicking both meta- and para-benzene substitution; tert-butoxy provides distinctive steric bulk and neutral H-bond donor profile

Bicyclo[1.1.1]pentane alcohols

Linear 1,3-disubstituted geometry

Reproduces only para-benzene arrangement; cannot simultaneously address meta/para vectors, limiting pharmacophore mimicry in fragment elaboration

Smaller alkoxy analogs (methoxy/ethoxy)

Reduced steric demand

May alter binding-site shape complementarity and metabolic stability; substitution may shift target engagement profiles observed in spiro[3.3]heptane screening data

• [1] Prysiazhniuk K, Datsenko OP, Polishchuk O, et al. Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angew Chem Int Ed. 2024;63(9):e202316557. View Source
• [2] Natho P, et al. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chem Commun. 2025;61(36):6579-6594. View Source
• [3] Selective P450BM3 Hydroxylation of the Spiro[3.3]heptane Core as a Route to Potential Drug Fragment Molecules. Org Lett. 2025;27(36):9849-9853. View Source

Quantitative Differentiation Evidence

Fsp³ Advantage Over Benzene Scaffolds

The spiro[3.3]heptane core of 3-(tert-Butoxy)spiro[3.3]heptan-1-ol possesses an Fsp³ value of 1.0, compared to Fsp³ = 0 for a benzene ring. Literature correlates elevated Fsp³ with improved aqueous solubility, reduced hERG liability, and higher clinical success rates [1]. The target compound extends this advantage by presenting two functional handles in a rigid, saturated framework, enabling diverse derivatization without re-introducing planar aromatic character [2].

Fsp³ vs benzene

Class-level inference

Fsp³ = 1.0

Benzene comparator: Fsp³ = 0

Fully saturated framework may support improved developability indicators

Interpretation based on class-level Fsp³–clinical success correlation

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³)
Target Compound Data	Fsp³ = 1.0
Comparator Or Baseline	Benzene: Fsp³ = 0
Quantified Difference	Absolute Fsp³ increase of 1.0
Conditions	Calculated from molecular structure (C11H20O2)

Why This Matters

Higher Fsp³ is strongly associated with superior developability profiles, making procurement of an Fsp³ = 1.0 building block strategically valuable for fragment screens over traditional flat aromatic starting materials.

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. View Source
• [2] Jung M. Spiro[3.3]heptane: A Versatile sp³-Rich Scaffold and its Synthetic Routes. Eur J Org Chem. 2025;e202500738. View Source

Isomeric Diversity Advantage

A disubstituted spiro[3.3]heptane scaffold can adopt 18 distinct isomer arrangements (all chiral), whereas a disubstituted benzene presents only 3 achiral isomers [1]. By providing the 1-hydroxy-3-tert-butoxy regioisomer, 3-(tert-Butoxy)spiro[3.3]heptan-1-ol offers a chemically defined entry point into this expansive stereochemical space, enabling systematic structure-activity relationship (SAR) exploration that is inaccessible with planar aromatic analogs [2].

Isomeric diversity

Class-level inference

18 isomers vs 3

Disubstituted spiro[3.3]heptane vs benzene

Enables stereochemically rich SAR expansion beyond planar scaffolds

Count applies to non-identical substituent arrangements

Evidence Dimension	Number of possible disubstitution isomers
Target Compound Data	18 isomers for the spiro[3.3]heptane scaffold
Comparator Or Baseline	Benzene: 3 isomers
Quantified Difference	6-fold increase in isomeric diversity
Conditions	Two non-identical substituents arranged around the core

Why This Matters

Procurement of functionalized spiro[3.3]heptane building blocks unlocks stereochemically rich SAR campaigns that planar scaffolds cannot support.

• [1] Selective P450BM3 Hydroxylation of the Spiro[3.3]heptane Core as a Route to Potential Drug Fragment Molecules. Org Lett. 2025;27(36):9849-9853. View Source
• [2] Prysiazhniuk K, Datsenko OP, Polishchuk O, et al. Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angew Chem Int Ed. 2024;63(9):e202316557. View Source

Bioisosteric Activity in Sonidegib Analogs

Spiro[3.3]heptane analogs of the anticancer drug sonidegib retained micromolar Hedgehog pathway inhibition: trans-76 (IC50 = 0.48 μM) and cis-76 (IC50 = 0.24 μM), compared to the parent drug sonidegib (IC50 = 0.0015 μM) [1]. Although potency was reduced relative to the drug, both saturated analogs demonstrated that the spiro[3.3]heptane core can functionally substitute for a meta-substituted benzene ring in a validated therapeutic context, providing proof-of-principle that hydroxyl- and alkoxy-substituted spiro[3.3]heptane building blocks can access clinically relevant biological targets [2].

Hedgehog pathway inhibition

Cross-study comparable

trans-76 IC50 0.48 μM; cis-76 IC50 0.24 μM

Sonidegib IC50 0.0015 μM (reference)

Supports bioisosteric engagement of clinically studied target

NIH/3T3 Gli-reporter assay; class-level inference for spiro[3.3]heptane alcohols

Evidence Dimension	In vitro inhibitory activity against Hedgehog pathway (IC50)
Target Compound Data	No direct data; class analogs: trans-76 IC50 = 0.48 μM, cis-76 IC50 = 0.24 μM
Comparator Or Baseline	Sonidegib IC50 = 0.0015 μM
Quantified Difference	160–320-fold potency shift from parent drug to spiro analogs
Conditions	NIH/3T3 Gli-reporter cell-based assay

Why This Matters

This class-level validation demonstrates that spiro[3.3]heptane alcohols can engage clinically validated drug targets, providing confidence for procurement in oncology-relevant fragment screening.

• [1] Prysiazhniuk K, Datsenko OP, Polishchuk O, et al. Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angew Chem Int Ed. 2024;63(9):e202316557. View Source
• [2] Jung M. Spiro[3.3]heptane: A Versatile sp³-Rich Scaffold and its Synthetic Routes. Eur J Org Chem. 2025;e202500738. View Source

Physicochemical Profile vs. Ketone/Amine Analogs

3-(tert-Butoxy)spiro[3.3]heptan-1-ol has a predicted cLogP of 1.8, one hydrogen bond donor (the hydroxyl), and two hydrogen bond acceptors [1]. In comparison, the ketone analog (3-(tert-butoxy)spiro[3.3]heptan-1-one, CAS 1909317-13-0, MW 182.26 g/mol) lacks a hydrogen bond donor (HBD = 0), limiting its capacity for directional hydrogen bonding in target binding sites. The amine analog (3-(tert-butoxy)spiro[3.3]heptan-1-amine, CAS 1935154-10-1) introduces a basic amine, which increases HBD count but alters ionization state at physiological pH . The hydroxyl group in the target compound provides a neutral, metabolically stable HBD at physiological pH, offering a balanced polarity profile suitable for fragment-based screening where excessive basicity or lack of HBD capability are undesirable [2].

Physicochemical profile

Supporting evidence

HBD = 1 vs 0 (ketone analog)

cLogP 1.8, HBA 2, MW 184.27

Preserved hydrogen bond donor may aid directional binding interactions

Computed properties (PubChem); amine analog alters ionization state

Evidence Dimension	cLogP, HBD count, HBA count, MW
Target Compound Data	cLogP = 1.8, HBD = 1, HBA = 2, MW = 184.27
Comparator Or Baseline	Ketone analog: HBD = 0, MW = 182.26; Amine analog: HBD may vary with protonation state
Quantified Difference	Target offers 1 HBD vs. 0 for ketone analog
Conditions	Computed by XLogP3 and Cactvs (PubChem)

Why This Matters

The balanced HBD/HBA profile makes this compound more suitable for fragment libraries requiring directional hydrogen bonding in protein-ligand interactions compared to the ketone analog.

• [1] PubChem Compound Summary. rac-(1R,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-ol. PubChem CID 121552986. Computed by XLogP3 3.0. View Source
• [2] Natho P, et al. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chem Commun. 2025;61(36):6579-6594. View Source

Application Scenarios for 3-(tert-Butoxy)spiro[3.3]heptan-1-ol

Saturated Bioisostere Fragment Library

Medicinal chemistry teams developing fragment libraries for lead generation can incorporate 3-(tert-Butoxy)spiro[3.3]heptan-1-ol as a core building block representing the saturated bioisostere of phenol or anisole. With an Fsp³ of 1.0 and cLogP of 1.8, this compound expands fragment chemical space away from flat aromatics, potentially improving hit-to-lead progression as predicted by Lovering's analysis correlating Fsp³ with clinical success [1]. The hydroxyl group serves as a synthetic anchor for ester formation, etherification, or oxidation, enabling rapid analog generation.

Oncology Scaffold Hopping

Building on the validated Hedgehog pathway activity of spiro[3.3]heptane sonidegib analogs (IC50 = 0.24–0.48 μM), research groups can procure 3-(tert-Butoxy)spiro[3.3]heptan-1-ol as a starting material for synthesizing novel spiro[3.3]heptane-based inhibitors against oncology targets, replacing the central benzene ring with a saturated, three-dimensional core [2]. The compound's 1,3-disubstitution pattern maps onto meta-benzene geometry, making it a direct replacement candidate for programs seeking to improve solubility or selectivity through bioisosteric substitution.

Chiral Building Block for SAR Exploration

The spiro[3.3]heptane scaffold supports 18 possible disubstitution isomers, and the (1R,3R)-configured tert-butoxy alcohol (CAS 1909294-76-3) provides a defined stereochemical starting point for medicinal chemists exploring the impact of chirality on target binding [3]. Procurement of this specific diastereomer enables the construction of enantiopure compound libraries for systematic SAR studies, an advantage over achiral benzene-based scaffolds, which offer only three regioisomeric arrangements.

Application

Selection Property

Validation Focus

Saturated bioisostere fragment library

Saturated scaffold with orthogonal handles

Fragment library expansion beyond planar aromatics

Oncology scaffold hopping

1,3-disubstitution mapping meta-benzene geometry

Bioisosteric replacement of benzene in target engagement studies

Chiral building block for SAR exploration

Defined stereochemistry for enantiopure library construction

Systematic stereochemical SAR vs achiral benzene regioisomers

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. View Source
• [2] Prysiazhniuk K, Datsenko OP, Polishchuk O, et al. Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angew Chem Int Ed. 2024;63(9):e202316557. View Source
• [3] Selective P450BM3 Hydroxylation of the Spiro[3.3]heptane Core as a Route to Potential Drug Fragment Molecules. Org Lett. 2025;27(36):9849-9853. View Source